(Z)-2-Cyano-N-propan-2-yl-3-[4-(trifluoromethyl)phenyl]prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-propan-2-yl-3-[4-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C14H13F3N2O/c1-9(2)19-13(20)11(8-18)7-10-3-5-12(6-4-10)14(15,16)17/h3-7,9H,1-2H3,(H,19,20)/b11-7-
• InChI Key: HAQLSNUPSCTULB-XFFZJAGNSA-N
• Canonical SMILES: CC(C)NC(=O)C(=CC1=CC=C(C=C1)C(F)(F)F)C#N
• Isomeric SMILES: CC(C)NC(=O)/C(=C\C1=CC=C(C=C1)C(F)(F)F)/C#N
• Molecular Formula: C14H13F3N2O
• Molecular Weight: 282.26 g/mol
• CAS No.: 878977-19-6

Description

(Z)-2-Cyano-N-propan-2-yl-3-[4-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C14H13F3N2O and its molecular weight is 282.266. The purity is usually 95%.
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Scientific Research Applications

Heat-Resistant Polymeric Materials

Soluble and curable aromatic polyamides containing phthalazinone moiety and crosslinkable terminal cyano groups, synthesized through polycondensation and end-capping with cyano-containing compounds, demonstrate potential as processable and heat-resistant materials. Their thermal crosslinking catalyzed by zinc chloride forms s-triazine rings, enhancing their thermal stability and making them excellent candidates for high-performance polymeric matrices (Yu et al., 2009).

Catalytic Synthesis of Z-Enamides

Research has demonstrated the catalytic synthesis of Z-enamides from N-allyl amides with exceptional geometric selectivity, indicating its importance in the synthesis of bioactive pharmacophores and asymmetric incorporation of nitrogen functionality. This represents a significant advancement in the synthesis of geometrically defined enamides, which are crucial for various synthetic and medicinal chemistry applications (Trost et al., 2017).

Stereoselective Hydroamidation

A novel catalyst system has enabled the stereoselective formation of Z-enamide or Z-enimide products from terminal alkynes and secondary amides or imides under mild conditions. This methodology expands the scope and selectivity in synthesizing Z-configured anti-Markovnikov enamides, highlighting its utility in organic synthesis and potential pharmaceutical applications (Buba et al., 2011).

Cyclization and Synthesis of Azapolycycles

Enamides have been explored as polyene precursors in biomimetic cyclizations, with certain Lewis acids like FeCl3·6H2O effectively initiating cyclization into tricycles. This approach offers a new route to construct larger azapolycycles, such as azasteroids, demonstrating the versatility of enamides in synthetic organic chemistry (Sen & Roach, 1996).

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.